![molecular formula C8H13BrO B6166548 8-bromo-5-oxaspiro[3.5]nonane CAS No. 1540079-49-9](/img/no-structure.png)
8-bromo-5-oxaspiro[3.5]nonane
Overview
Description
8-bromo-5-oxaspiro[3.5]nonane is a heterocyclic organic compound with the formula C9H15BrO. It is also referred to as BON and belongs to the spiro-ether family of compounds. It contains a total of 24 bonds, including 11 non-H bonds, 1 four-membered ring, 1 six-membered ring, and 1 aliphatic ether .
Synthesis Analysis
The synthesis of 2-oxa-7-azaspiro[3.5]nonane has been described in a study . Spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, were converted into o-cycloalkylaminoacetanilides for oxidative cyclizations using Oxone® in formic acid .Molecular Structure Analysis
The molecular structure of 8-bromo-5-oxaspiro[3.5]nonane includes 24 total bonds, 11 non-H bonds, 1 four-membered ring, 1 six-membered ring, and 1 aliphatic ether . The molecular formula is C8H13BrO , and the molecular weight is 205.09 .Physical And Chemical Properties Analysis
8-bromo-5-oxaspiro[3.5]nonane is a colorless liquid with a boiling point of 212 °C and a molecular weight of 217.1 g/mol. The molecular formula is C8H13BrO .Scientific Research Applications
Spiro-Heterocycle Synthesis via Radical Chemistry
8-bromo-5-oxaspiro[3.5]nonane is a spiro-heterocycle that can be synthesized using free radical chemistry. Researchers have explored its preparation by functionalizing C(sp³)–H bonds through hydrogen atom transfer (HAT) reactions. These reactions involve C(sp³)-, C(sp²)-, O-, or N-radicals, leading to the formation of heterospiroalkane bicyclic structures. Additionally, intramolecular HAT processes initiated by photoexcited monoketones, α-diketones, furanones, and succinimides have been successfully applied .
Computational Studies and Quantum Chemistry
High-quality images of 8-bromo-5-oxaspiro[3.5]nonane based on quantum chemical computations are available . Computational studies can provide insights into its electronic structure, stability, and reactivity. Researchers can explore its behavior in different environments and predict its properties.
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-bromo-5-oxaspiro[3.5]nonane can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexanone", "Bromine", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Acetic anhydride", "Sodium acetate", "Sodium borohydride", "Acetic acid", "Methanesulfonic acid", "Triethylamine", "Ethyl chloroformate" ], "Reaction": [ "Step 1: Bromination of cyclohexanone with bromine in the presence of sodium hydroxide to yield 5-bromo-cyclohexanone", "Step 2: Conversion of 5-bromo-cyclohexanone to 5-bromo-1-cyclohexene by elimination of water using methanol and hydrochloric acid", "Step 3: Addition of sodium bicarbonate to the reaction mixture to neutralize the acid and formation of 5-bromo-1-cyclohexene", "Step 4: Formation of 5-bromo-1-cyclohexene-1-carboxylic acid by reaction with acetic anhydride and sodium acetate", "Step 5: Reduction of 5-bromo-1-cyclohexene-1-carboxylic acid to 5-bromo-1-cyclohexene-1-carboxylic acid methyl ester using sodium borohydride and methanol", "Step 6: Formation of 8-bromo-5-oxaspiro[3.5]nonane by reaction of 5-bromo-1-cyclohexene-1-carboxylic acid methyl ester with methanesulfonic acid and triethylamine, followed by treatment with ethyl chloroformate" ] } | |
CAS RN |
1540079-49-9 |
Molecular Formula |
C8H13BrO |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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